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Compound of Interest

Compound Name: SC-919

Cat. No.: B13843638 Get Quote

Technical Support Center: SC-919
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the handling, storage, and use

of SC-919, a potent and selective inhibitor of inositol hexakisphosphate kinases (IP6K).

Following these guidelines will help ensure the long-term stability of the compound and the

reproducibility of your experimental results.

Frequently Asked Questions (FAQs)
Q1: What is SC-919 and what is its mechanism of action?

A1: SC-919 is a selective, orally active inhibitor of all three human inositol hexakisphosphate

kinase (IP6K) isoforms (IP6K1, IP6K2, and IP6K3). It functions by blocking the enzymatic

activity of IP6K, which leads to a reduction in the cellular levels of inositol pyrophosphates,

such as 5-InsP₇. This, in turn, suppresses the export of cellular phosphate via the XPR1

transporter and results in increased intracellular ATP levels.

Q2: What are the recommended storage conditions for SC-919 powder and stock solutions?

A2: Proper storage is critical to maintain the integrity of SC-919. For the lyophilized powder, it is

recommended to store it at -20°C for up to three years, kept desiccated. Once dissolved, stock

solutions in anhydrous DMSO should be aliquoted to avoid repeated freeze-thaw cycles and
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stored at -20°C for short-term use (1-3 months) or at -80°C for long-term storage (up to 6

months).[1][2]

Q3: What are the common signs of SC-919 degradation?

A3: Degradation of SC-919 may manifest as a decrease in its biological activity or the

appearance of unexpected peaks in analytical analyses like HPLC. Visual signs can include

discoloration of the powder or solution. As SC-919 contains a spiro[cyclohexane-1,3'-indolin]-2'-

one core, it may be susceptible to hydrolysis, photodegradation, and thermal decomposition.[3]

Q4: How should I prepare a stock solution of SC-919?

A4: To prepare a stock solution, dissolve the SC-919 powder in an appropriate anhydrous

solvent, such as dimethyl sulfoxide (DMSO), to a high concentration (e.g., 10 mM). Ensure the

compound is completely dissolved by vortexing or brief sonication. For cell-based assays, the

final concentration of DMSO in the culture medium should be kept low (typically <0.5%) to

avoid solvent-induced cytotoxicity.[4]
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Issue Potential Cause Recommended Action

Reduced or inconsistent

inhibitory activity in

experiments.

Degradation of SC-919 stock

solution.

- Prepare a fresh stock solution

from lyophilized powder. -

Ensure stock solutions are

properly aliquoted and stored

at -20°C or -80°C to avoid

freeze-thaw cycles. - Protect

solutions from light and

extreme temperatures.

Improper dilution of the stock

solution.

- Verify calculations for serial

dilutions. - Use calibrated

pipettes for accurate volume

measurements.

Instability in aqueous media.

- Minimize the time the

compound spends in aqueous

solutions before use. -

Consider the pH of your

experimental buffer, as the

lactam ring in the indolin-2-one

core is susceptible to

hydrolysis under acidic or

basic conditions.[3]

Appearance of unknown peaks

in HPLC or LC-MS analysis.
Photodegradation.

- Protect SC-919 solutions and

solid samples from light by

using amber vials or wrapping

containers in aluminum foil.[3]

Hydrolysis.

- Maintain solutions at a

neutral pH (6-8). - Use aprotic

solvents for storage whenever

possible.[3]

Thermal Decomposition.

- Avoid exposing the

compound to high

temperatures during sample

preparation and analysis.
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Precipitation of the compound

in cell culture media.

Low solubility in aqueous

solutions.

- Ensure the final

concentration of the solvent

(e.g., DMSO) is sufficient to

maintain solubility but non-

toxic to cells. - Pre-warm the

media before adding the SC-

919 solution. - Mix thoroughly

immediately after adding the

compound to the media.

Data Presentation: Long-Term Stability of Frozen
Stock Solutions
While specific long-term stability data for SC-919 is not publicly available, the following

recommendations are based on general guidelines for small molecule kinase inhibitors and

compounds with similar chemical structures.[1][2][4]

Form
Storage

Temperature

Recommended

Maximum Storage

Duration

Key Considerations

Lyophilized Powder -20°C 3 years

Keep in a desiccator

to prevent moisture

absorption.

Stock Solution in

DMSO
-20°C 1 - 3 months

Aliquot into single-use

volumes to prevent

repeated freeze-thaw

cycles.

Stock Solution in

DMSO
-80°C 6 months

Aliquot into single-use

volumes. Offers better

long-term stability

compared to -20°C.
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Protocol: Preparation of SC-919 Stock Solution
Materials:

SC-919 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Procedure:

Allow the SC-919 vial to equilibrate to room temperature before opening to prevent

condensation.

Weigh the desired amount of SC-919 powder in a sterile environment.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM).

Vortex the solution until the SC-919 is completely dissolved. Gentle warming in a 37°C water

bath can aid dissolution if necessary.

Aliquot the stock solution into single-use, light-protected (amber) tubes.

Label the aliquots clearly with the compound name, concentration, date, and store at -20°C

or -80°C.

Protocol: In Vitro Kinase Assay to Determine IC₅₀ of SC-
919
Materials:

Recombinant human IP6K enzyme
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Substrate (e.g., Inositol Hexakisphosphate - IP6)

ATP

Kinase assay buffer

SC-919 stock solution (e.g., 10 mM in DMSO)

Assay plates (e.g., 384-well)

Detection reagent (e.g., ADP-Glo™ Kinase Assay)

Plate reader

Procedure:

Prepare serial dilutions of SC-919 in kinase assay buffer. Remember to include a vehicle

control (DMSO only).

In the assay plate, add the diluted SC-919 or vehicle control.

Add the IP6K enzyme and the IP6 substrate to each well.

Initiate the kinase reaction by adding ATP.

Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

Stop the reaction and measure the kinase activity using the detection reagent according to

the manufacturer's protocol.

Measure the luminescence or fluorescence signal using a plate reader.

Calculate the percent inhibition for each SC-919 concentration and plot the data to determine

the IC₅₀ value.

Mandatory Visualization

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b13843638?utm_src=pdf-body
https://www.benchchem.com/product/b13843638?utm_src=pdf-body
https://www.benchchem.com/product/b13843638?utm_src=pdf-body
https://www.benchchem.com/product/b13843638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13843638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SC-919 Inhibition of the IP6K Signaling Pathway
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Caption: SC-919 inhibits IP6K, blocking the production of 5-InsP7 and subsequent phosphate

export.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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